Cas no 82828-31-7 (Piperidine, 1-(hydroxyacetyl)-3,5-dimethyl-)

• Product Name: Piperidine, 1-(hydroxyacetyl)-3,5-dimethyl-
• CAS No: 82828-31-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 681354
• PubChem ID: 16769836
• Update Time: 2025-04-19

Piperidine, 1-(hydroxyacetyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(hydroxyacetyl)-3,5-dimethyl-
• 1-(3,5-dimethylpiperidin-1-yl)-2-hydroxyethanone
• DTXSID00588131
• AKOS000125979
• 2-(3,5-Dimethylpiperidin-1-yl)-2-oxoethanol
• 1-(3,5-dimethylpiperidin-1-yl)-2-hydroxyethan-1-one
• 82828-31-7

• Inchi： 1S/C9H17NO2/c1-7-3-8(2)5-10(4-7)9(12)6-11/h7-8,11H,3-6H2,1-2H3
• InChI Key： GQJADERXSOIYFX-UHFFFAOYSA-N
• SMILES： O=C(CO)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų